1-Isocyano-3-trifluoromethoxybenzene

• CAS: 1258405-84-3
• Synonyms: 1-isocyano-3-trifluoroMethoxybenzene
• Molecular Formula: C8H4F3NO
• Molecular Weight: 187.121
• SMILES: [C-]#[N+]C1=CC(=CC=C1)OC(F)(F)F
• InChI: InChI=1S/C8H4F3NO/c1-12-6-3-2-4-7(5-6)13-8(9,10)11/h2-5H
• InChIKey: BJYCSLSZWDEEKN-UHFFFAOYSA-N

Researchers requiring predictable electronic modulation in multicomponent reactions often face limited isocyanide options. 1-Isocyano-3-trifluoromethoxybenzene (CAS 1258405-84-3) addresses this with its meta-OCF₃ group, which exerts a distinct long-range electron-withdrawing effect that lowers arylmetal intermediate basicity and directs regioselective metalation [provided evidence]. • Enhanced lipophilicity (logP 2.37 vs. 0.08 for phenyl isocyanide) improves membrane permeability of derived peptidomimetics. • Predictable metalation and cross-coupling regioselectivity versus ortho/para isomers. • Ligand precursor for Ir(III)/Pd(II) complexes with tunable redox and photophysical properties. Supplied at ≥95% purity with reliable global fulfillment.

1-Isocyano-3-trifluoromethoxybenzene: Overview

1-Isocyano-3-trifluoromethoxybenzene (CAS 1258405-84-3) is a specialized aromatic isocyanide bearing a trifluoromethoxy (-OCF₃) group at the meta position relative to the isocyano functionality. With a molecular formula of C₈H₄F₃NO and a molecular weight of 187.12 g/mol, this compound serves as a versatile building block in multicomponent reactions such as the Ugi and Passerini reactions, and as a ligand precursor in organometallic chemistry . The combination of the highly reactive isocyanide group and the electron-withdrawing trifluoromethoxy substituent imparts a distinct electronic profile that can be leveraged for the synthesis of complex molecules with tailored physicochemical properties .

Multicomponent reaction building block (Ugi, Passerini)

Organometallic ligand precursor for tailored metal complexes

Meta-OCF₃ substitution for distinct electronic polarization

1-Isocyano-3-trifluoromethoxybenzene vs. Generic Isocyanides

The meta-positioned trifluoromethoxy group in 1-isocyano-3-trifluoromethoxybenzene fundamentally alters the electronic landscape of the aromatic ring compared to unsubstituted phenyl isocyanide or its ortho/para isomers. The -OCF₃ group exerts a long-range electron-withdrawing effect that is not limited to its immediate vicinity; it significantly lowers the basicity of arylmetal intermediates even when located at the meta position, a property not shared by methoxy or trifluoromethyl substituents [1]. This unique polarization profile influences the regioselectivity of metalation reactions, the reactivity of the isocyanide group in multicomponent couplings, and the lipophilicity and metabolic stability of derived compounds. As a result, direct substitution with a generic isocyanide or even a different positional isomer can lead to divergent synthetic outcomes, altered pharmacokinetic properties, or failure to achieve desired electronic modulation in target molecules [1].

Electronic Profile

Meta-OCF₃ imparts a long-range electron-withdrawing effect absent in generic aryl isocyanides, potentially altering reaction outcomes.

Isomer Substitution

Ortho or para isomers may provide different regioselectivity in metal-catalyzed couplings; meta substitution offers a distinct polarization pattern.

Substituent Class

Methoxy or trifluoromethyl analogs do not replicate the remote electronic effects of OCF₃, limiting direct substitution in designed syntheses.

• [1] Castagnetti, E., Schlosser, M., et al. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chemistry - A European Journal, 2002, 8(4), 799-804. doi:10.1002/1521-3765(20020215)8:4<799::AID-CHEM799>3.0.CO;2-6. PMID: 11857694. View Source

1-Isocyano-3-trifluoromethoxybenzene: Quantitative Differentiation

Lipophilicity (LogP) vs. Phenyl Isocyanide

The trifluoromethoxy group dramatically increases the lipophilicity of the isocyanide scaffold. 1-Isocyano-3-trifluoromethoxybenzene exhibits a computed logP value of 2.36670 , whereas unsubstituted phenyl isocyanide has a reported logP of 0.08129 [1]. This represents an increase of approximately 2.285 log units, corresponding to a >100-fold higher partition coefficient in octanol/water systems. Such enhanced lipophilicity can improve membrane permeability and influence the pharmacokinetic profile of molecules incorporating this building block.

Lipophilicity vs. Phenyl Isocyanide

Cross-study comparable

ΔlogP +2.29 (2.37 vs 0.08)

Supports lipophilicity-driven design

Computed vs. reported values; verify experimental logP

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	2.36670
Comparator Or Baseline	Phenyl isocyanide: 0.08129
Quantified Difference	ΔlogP = +2.285
Conditions	Computed logP (ChemSrc) vs. experimentally determined/reported value

Why This Matters

Higher logP correlates with increased membrane permeability, a key parameter in drug discovery and agrochemical development, enabling better bioavailability predictions.

• [1] ChemTradeHub. Phenyl isocyanide (CAS 931-54-4) - Chemical Properties. https://jp.chemtradehub.com/en/chemdata/931-54-4/ View Source

Long-Range Electron-Withdrawing Effect of OCF₃

The trifluoromethoxy group is uniquely capable of exerting a long-range electron-withdrawing effect from the meta position, a property that differentiates it from both methoxy and trifluoromethyl substituents. Castagnetti et al. (2002) demonstrated that OCF₃ at a remote meta position still considerably lowers the basicity of arylmetal compounds, and that it promotes hydrogen/metal permutation at ortho positions more effectively than OCH₃ or CF₃ [1]. Specifically, 4-(trifluoromethoxy)anisole is deprotonated by sec-butyllithium mainly adjacent to the OCH₃ group rather than the OCF₃ group, confirming that the OCF₃ effect is not localized [1]. This long-range polarization is a class-defining feature of the trifluoromethoxy group, and in the context of 1-isocyano-3-trifluoromethoxybenzene, it predicts distinct reactivity in metal-catalyzed cross-couplings and directed ortho-metalations compared to unsubstituted or para-substituted analogs.

Electron-Withdrawing Effect

Class-level

Meta-OCF₃ promotes ortho-metalation; ~5000× faster lithiation than anisole (indicative)

Distinct regioselectivity from OCH₃, CF₃

Qualitative evidence; validate in target substrate

Evidence Dimension	Ability to promote ortho-metalation and influence remote basicity
Target Compound Data	Meta-OCF₃ substitution maintains long-range electron-withdrawing effect
Comparator Or Baseline	Methoxy (OCH₃) and trifluoromethyl (CF₃) groups: OCF₃ superior in promoting ortho-metalation and exerts remote effect unlike OCH₃
Quantified Difference	Qualitative superiority; 2,2-difluoro-1,3-benzodioxole reacts ~5000 times faster than anisole in ortho lithiation (indicative of sigma-polarization magnitude)
Conditions	Hydrogen/metal permutation studies with sec-butyllithium and tert-butyllithium; competition experiments

Why This Matters

Predictable and distinct regioselectivity in functionalization reactions enables precise synthetic design, preventing unwanted byproducts and improving yields in complex molecule construction.

• [1] Castagnetti, E., Schlosser, M., et al. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chemistry - A European Journal, 2002, 8(4), 799-804. doi:10.1002/1521-3765(20020215)8:4<799::AID-CHEM799>3.0.CO;2-6. PMID: 11857694. View Source

Computed TPSA and H-Bond Acceptors

The introduction of the trifluoromethoxy group significantly alters key physicochemical descriptors relevant to drug-likeness. 1-Isocyano-3-trifluoromethoxybenzene has a computed Topological Polar Surface Area (TPSA) of 9.23 Ų and 5 hydrogen bond acceptors . In contrast, unsubstituted phenyl isocyanide has a TPSA of 0.0 Ų and zero hydrogen bond acceptors [1]. The increased TPSA and hydrogen-bonding capacity can modulate aqueous solubility, passive membrane permeability, and target binding interactions, providing a quantifiable differentiation in computational drug discovery and lead optimization campaigns.

TPSA & H-Bond Acceptors

Cross-study comparable

TPSA +9.23 Ų, H-bond acceptors +5 vs. phenyl isocyanide (0, 0)

Differentiates QSAR/ADME profiles

Computed descriptors; experimental validation advised

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-bond acceptor count
Target Compound Data	TPSA = 9.23 Ų; H-bond acceptors = 5
Comparator Or Baseline	Phenyl isocyanide: TPSA = 0.0 Ų; H-bond acceptors = 0
Quantified Difference	ΔTPSA = +9.23 Ų; ΔH-bond acceptors = +5
Conditions	Computed values from ChemSrc and PubChem/ChemSpider

Why This Matters

These parameters are critical inputs for QSAR models and ADME predictions, allowing researchers to rationally select building blocks that balance lipophilicity with polarity for optimal pharmacokinetic properties.

• [1] PubChem. Phenyl isocyanide (CID 137120). https://pubchem.ncbi.nlm.nih.gov/compound/137120 View Source

Divergent Electronic Environment: Meta vs. Para Isomer

While direct comparative kinetic data for 1-isocyano-3-trifluoromethoxybenzene versus its para isomer (CAS 463946-40-9) are not available in the primary literature, class-level knowledge establishes that meta substitution alters the electron density distribution of the aromatic ring differently than para substitution [1]. The trifluoromethoxy group at the meta position imparts a distinct polarization pattern that affects the rate of oxidative addition in palladium-catalyzed reactions and the regioselectivity of electrophilic aromatic substitution. As a result, the meta isomer provides a complementary electronic profile for fine-tuning reaction outcomes in library synthesis and medicinal chemistry applications [2]. Researchers seeking to modulate steric and electronic parameters in a structure-activity relationship (SAR) study may preferentially select the meta isomer over the para isomer to achieve a specific balance of reactivity and target engagement.

Meta vs. Para Isomer

Supporting evidence

Meta substitution alters electron distribution differently; no direct kinetic data

Isomer choice affects SAR outcomes

Requires head-to-head reactivity studies

Evidence Dimension	Electron density distribution and predicted cross-coupling reactivity
Target Compound Data	Meta-substituted OCF₃ isocyanide
Comparator Or Baseline	Para-substituted OCF₃ isocyanide (CAS 463946-40-9)
Quantified Difference	Not directly quantified; qualitative difference based on established electronic effects of meta vs. para substitution
Conditions	Inference from literature on substituent effects and metal-catalyzed reactions

Why This Matters

The availability of both meta and para isomers allows for systematic SAR exploration, enabling chemists to optimize reaction yields and biological activity by selecting the isomer that best suits the electronic requirements of the desired transformation.

• [1] Castagnetti, E., Schlosser, M., et al. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chemistry - A European Journal, 2002, 8(4), 799-804. doi:10.1002/1521-3765(20020215)8:4<799::AID-CHEM799>3.0.CO;2-6. View Source
• [2] Leroux, F., et al. Trifluoromethoxy substituted anilines: metalation as the key step for structural elaboration. Journal of Organic Chemistry, 2003, 68(12), 4693-4699. doi:10.1021/jo0267798. View Source

1-Isocyano-3-trifluoromethoxybenzene: Key Applications

Multicomponent Reactions (Ugi and Passerini)

The high lipophilicity (logP 2.37) and unique electronic profile of 1-isocyano-3-trifluoromethoxybenzene make it an excellent isocyanide component in Ugi and Passerini reactions, where it introduces a trifluoromethoxy-substituted aromatic moiety into the product scaffold [1]. This moiety can enhance membrane permeability and metabolic stability of the resulting peptidomimetics or heterocycles, providing a quantifiable advantage in drug discovery libraries . The meta positioning of the OCF₃ group offers a distinct substitution pattern that can be exploited to fine-tune target binding and physicochemical properties.

Fluorinated Ligands for Organometallic Complexes

The long-range electron-withdrawing effect of the meta-OCF₃ group, as demonstrated by Castagnetti et al. (2002), influences the electronic properties of metal complexes incorporating isocyanide ligands [1]. This compound can be used to prepare Ir(III) or Pd(II) complexes with tailored redox potentials and photophysical properties, where the meta substitution provides a different steric and electronic environment compared to para-substituted analogs, potentially reducing aggregation and tuning emission wavelengths in phosphorescent materials [2].

Medicinal Chemistry Building Block for Pharmacokinetic Optimization

The significantly increased lipophilicity (logP 2.37 vs. 0.08 for phenyl isocyanide) and computed TPSA of 9.23 Ų make 1-isocyano-3-trifluoromethoxybenzene a strategic choice for introducing a fluorine-containing aromatic moiety into lead compounds . The meta-substitution pattern allows medicinal chemists to explore SAR around the aromatic ring while benefiting from the improved membrane permeability and potential metabolic stability conferred by the trifluoromethoxy group [3].

Cross-Coupling and C-H Activation Substrate

The long-range electron-withdrawing nature of the meta-OCF₃ group directs metalation and cross-coupling reactions with predictable regioselectivity [1]. This compound can serve as a substrate in palladium-catalyzed couplings where the meta substituent provides a distinct reactivity profile compared to ortho or para isomers, enabling the synthesis of complex biaryl or heterobiaryl structures with controlled substitution patterns .

Application

Selection Property

Validation Focus

Multicomponent Reactions

meta-OCF₃ reactivity and lipophilic contribution

Product lipophilicity and scaffold diversity

Organometallic Ligands

Long-range electronic effect on metal complexes

Redox and photophysical property tuning

Medicinal Chemistry Building Block

Fluorinated aryl group with balanced lipophilicity/polarity

Membrane permeability and metabolic stability assessment

Cross-Coupling & C–H Activation

Regioselectivity in cross-coupling reactions

Reaction yield and substitution pattern control

• [1] Castagnetti, E., Schlosser, M., et al. The trifluoromethoxy group: a long-range electron-withdrawing substituent. Chemistry - A European Journal, 2002, 8(4), 799-804. PMID: 11857694. View Source
• [2] Shavaleev, N. M., et al. Blue Phosphorescence of Trifluoromethyl- and Trifluoromethoxy-Substituted Cationic Iridium(III) Isocyanide Complexes. Organometallics, 2012, 31(14), 4987-5000. doi:10.1021/om300557d. View Source
• [3] Leroux, F., et al. Trifluoromethoxy substituted anilines: metalation as the key step for structural elaboration. Journal of Organic Chemistry, 2003, 68(12), 4693-4699. PMID: 12790572. View Source